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Compound of Interest

Compound Name: E-3620

Cat. No.: B3061904 Get Quote

Disclaimer: The designation "E-3620" does not correspond to a specific chemical entity in

standard chemical databases. However, it is associated with certain commercial epoxy resin

systems, such as LOCTITE EA E-20HP and E-20NS. This document provides a synthesis of

safety and handling information based on publicly available Safety Data Sheets (SDS) for

these types of products. Researchers, scientists, and drug development professionals should

always consult the specific SDS for the exact product being used.

This guide provides essential, immediate safety and logistical information for handling epoxy

resin systems, including personal protective equipment (PPE), operational procedures, and

disposal plans.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure and ensure safety when

handling epoxy resin systems. The following table summarizes the recommended PPE based

on typical SDS information for epoxy resins.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face
Safety glasses with side-

shields or goggles

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU). A face

shield may be required for

splash hazards.[1]

Skin
Chemical-resistant gloves

(e.g., Nitrile rubber)

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. For Nitrile rubber, a

breakthrough time of > 480

minutes and a thickness of

0.11 mm is recommended.

Lab coat or protective clothing

Contaminated work clothing

should not be allowed out of

the workplace and should be

washed before reuse.[1][2]

Respiratory
Respirator with appropriate

filter

Use a NIOSH-approved

respirator with an organic

vapor cartridge if ventilation is

inadequate or if vapor/mist is

generated. Ensure that

maintenance, cleaning, and

testing of respiratory protective

devices are carried out

according to the

manufacturer's instructions.
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Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety. The following

workflow outlines the key steps for the safe use and disposal of epoxy resin systems.

Safe Handling and Disposal Workflow for Epoxy Resin Systems

Preparation

Handling and Use
Review SDS

Don appropriate PPE
Ensure adequate ventilation

Spill Management

Waste Disposal

Storage
Mix components in a well-ventilated area

Avoid contact with skin and eyes
Avoid breathing vapors or mists

Evacuate and ventilate area
Contain spill with inert absorbent material

Collect and place in a sealed container for disposal

Dispose of cured and uncured waste in accordance with Federal, State/Provincial, and local regulations
Do not allow to enter drains or waterways

Store in a cool, dry, well-ventilated area
Keep containers tightly closed

Store away from incompatible materials

Click to download full resolution via product page

Safe handling and disposal workflow.
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Epoxy resin systems can cause skin and eye irritation, allergic skin reactions, and respiratory

tract irritation.[1][3] In case of exposure, follow these first aid measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if symptoms persist.[1]

Skin Contact: Immediately wash the skin with plenty of soap and water.[1] Remove

contaminated clothing and shoes. Get medical attention if irritation or a rash occurs.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[1][3] Remove contact lenses if present and easy to do. Continue rinsing.

Get medical attention if irritation persists.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[2]

Always have the product's Safety Data Sheet readily available when working with any

chemical. This document provides critical information for emergency responders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. www1.mscdirect.com [www1.mscdirect.com]

2. api.henkeldx.com [api.henkeldx.com]

3. assets.testequity.com [assets.testequity.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for Epoxy
Resin Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3061904#personal-protective-equipment-for-
handling-e-3620]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

http://www1.mscdirect.com/MSDS/MSDS00014/00611665-20160421.PDF
https://assets.testequity.com/te1/Documents/MSDS/512CH334.pdf
http://www1.mscdirect.com/MSDS/MSDS00014/00611665-20160421.PDF
http://www1.mscdirect.com/MSDS/MSDS00014/00611665-20160421.PDF
http://www1.mscdirect.com/MSDS/MSDS00014/00611665-20160421.PDF
http://www1.mscdirect.com/MSDS/MSDS00014/00611665-20160421.PDF
https://assets.testequity.com/te1/Documents/MSDS/512CH334.pdf
http://www1.mscdirect.com/MSDS/MSDS00014/00611665-20160421.PDF
https://api.henkeldx.com/v2/mysds/SafetyDataSheetSet?Appid=%27YPSSW_SDSUA_EXT%27&Matnr=%27701980%27&Laiso=%27EN%27&Rvlid=%27US%27&Dmskey=%27%27&X-Api-Key=Auy4a2t5e00VU2Ju93GSKHeybHFVjYLX
https://www.benchchem.com/product/b3061904?utm_src=pdf-custom-synthesis
http://www1.mscdirect.com/MSDS/MSDS00014/00611665-20160421.PDF
https://api.henkeldx.com/v2/mysds/SafetyDataSheetSet?Appid=%27YPSSW_SDSUA_EXT%27&Matnr=%27701980%27&Laiso=%27EN%27&Rvlid=%27US%27&Dmskey=%27%27&X-Api-Key=Auy4a2t5e00VU2Ju93GSKHeybHFVjYLX
https://assets.testequity.com/te1/Documents/MSDS/512CH334.pdf
https://www.benchchem.com/product/b3061904#personal-protective-equipment-for-handling-e-3620
https://www.benchchem.com/product/b3061904#personal-protective-equipment-for-handling-e-3620
https://www.benchchem.com/product/b3061904#personal-protective-equipment-for-handling-e-3620
https://www.benchchem.com/product/b3061904#personal-protective-equipment-for-handling-e-3620
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3061904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

